Cas no 682772-92-5 (N-(1S)-1-cyanoethylbenzamide)

• Product Name: N-(1S)-1-cyanoethylbenzamide
• CAS No: 682772-92-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD24561284
• CID: 4142756
• Update Time: 2025-05-19

N-(1S)-1-cyanoethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(1S)-1-cyanoethyl]-
• N-(1S)-1-cyanoethylbenzamide

• MDL： MFCD24561284
• Inchi： 1S/C10H10N2O/c1-8(7-11)12-10(13)9-5-3-2-4-6-9/h2-6,8H,1H3,(H,12,13)/t8-/m0/s1
• InChI Key： GLJNYBOJHIQXGG-QMMMGPOBSA-N
• SMILES： C(N[C@H](C#N)C)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1S)-1-cyanoethylbenzamide

N-(1S)-1-Cyanoethylbenzamide: A Comprehensive Overview

The compound CAS No. 682772-92-5, commonly referred to as N-(1S)-1-cyanoethylbenzamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

Structurally, N-(1S)-1-cyanoethylbenzamide consists of a benzamide group attached to an (S)-configured cyanoethyl side chain. This configuration imparts specific stereochemical properties, which are crucial for its interactions with biological systems. The cyano group (-C≡N) introduces electron-withdrawing effects, enhancing the molecule's reactivity and stability under certain conditions. Such characteristics make it a valuable component in the synthesis of more complex biomolecules and pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to model the behavior of N-(1S)-1-cyanoethylbenzamide with unprecedented accuracy. These studies reveal that the compound exhibits strong binding affinities towards specific protein targets, suggesting its potential as a lead compound in drug development. For instance, research published in 2023 demonstrated that this molecule could inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, by modulating their catalytic activity.

In addition to its pharmacological applications, CAS No. 682772-92-5 has shown promise in materials science. Its ability to form stable crystalline structures under varying conditions makes it a candidate for use in advanced materials such as organic semiconductors and sensors. Experimental data from 2023 indicate that incorporating this compound into polymer matrices can significantly enhance the mechanical and thermal properties of the resulting materials.

The synthesis of N-(1S)-1-cyanoethylbenzamide has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve the use of catalytic asymmetric synthesis, which not only ensures high enantiomeric excess but also minimizes waste production. Such sustainable practices align with current global efforts to promote eco-friendly chemical manufacturing.

Moreover, the stereochemical integrity of CAS No. 682772-92-5 plays a pivotal role in its pharmacokinetic profile. Studies have shown that the (S)-configuration enhances bioavailability and reduces toxicity compared to its (R)-counterpart. This finding underscores the importance of stereochemistry in drug design and highlights the need for precise control during synthesis.

In conclusion, N-(1S)-1-cyanoethylbenzamide, or CAS No. 682772-92-5, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique properties, coupled with recent research advancements, position it as a key player in future innovations within pharmacology and materials science.